Cas no 59727-71-8 (Tetrahydrofuran-3,4-diol)

• Product Name: Tetrahydrofuran-3,4-diol
• CAS No: 59727-71-8
• MF: C₄H₈O₃
• MW: 104.104521751404
• CID: 950580
• PubChem ID: 90803
• Update Time: 2025-04-19

Tetrahydrofuran-3,4-diol Chemical and Physical Properties

Names and Identifiers

• NSC295602
• PB42121
• EINECS 224-433-1
• NSC-295602
• VS-09212
• 27725-58-2
• trans-Tetrahydrofuran-3,4-diol
• SB11513
• SCHEMBL209943
• A826335
• EINECS 245-074-7
• Tetrahydro-3,4-furandiol, (Z)-
• 22554-74-1
• MFCD00075211
• (3S,4S)-Tetrahydro-furan-3,4-diol
• STL372746
• SB45181
• DB-189467
• 3,4-Furandiol, tetrahydro-, cis-
• 3,4-dihydroxy-tetrahydrofuran (trans)
• tetrahydro-furan-3,4-diol
• DTXSID20945207
• A816261
• 3,4-Furandiol, tetrahydro-, trans-
• 3,4-Furandiol,tetrahydro-, (3R,4R)-rel-
• 1,4-Anhydro-l-threitol
• tetrahydrofuran-3,4-diol
• 59727-71-8
• QSPL 110
• A840896
• (3R,4R)-OXOLANE-3,4-DIOL
• SY258100
• (3S,4R)-Tetrahydrofuran-3,4-diol
• BBL029389
• AKOS006230293
• oxolane-3,4-diol
• CS-0450437
• Tetrahydro-3,4-furandiol
• Tetrahydrofuran-3,4-diol

• Inchi： 1S/C4H8O3/c5-3-1-7-2-4(3)6/h3-6H,1-2H2
• InChI Key： SSYDTHANSGMJTP-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)O)O

Computed Properties

• Exact Mass: 104.04700
• Monoisotopic Mass: 104.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: -1.4

Experimental Properties

• Density: 1.411
• Boiling Point: 221.8°Cat760mmHg
• Flash Point: 104°C
• PSA: 49.69000
• LogP: -1.26160